Cas no 912639-86-2 (5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester)

5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester structure

912639-86-2 structure

Product Name:5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester

CAS No:912639-86-2

MF:C₈H₇NO₂S

MW:181.211680650711

MDL:MFCD28669621

CID:1961201

PubChem ID:87511076

Update Time:2025-09-25

5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester
- 912639-86-2
- SCHEMBL3332117
- Ethyl 2-Ethynylthiazole-5-carboxylate
- CS-0459533
- SY269612
- MFCD28669621
- MDL： MFCD28669621
- Inchi： 1S/C8H7NO2S/c1-3-7-9-5-6(12-7)8(10)11-4-2/h1,5H,4H2,2H3
- InChI Key： CRAWQMWIRZAETQ-UHFFFAOYSA-N
- SMILES： S1C(C#C)=NC=C1C(=O)OCC

Computed Properties

Exact Mass: 181.01974964Da
Monoisotopic Mass: 181.01974964Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 67.4Å²

5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1193082-1g	Ethyl 2-Ethynylthiazole-5-carboxylate	912639-86-2	95%	1g	$825	2024-07-19
eNovation Chemicals LLC	Y1193082-1g	Ethyl 2-Ethynylthiazole-5-carboxylate	912639-86-2	95%	1g	$825	2025-03-01
eNovation Chemicals LLC	Y1193082-1g	Ethyl 2-Ethynylthiazole-5-carboxylate	912639-86-2	95%	1g	$825	2025-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1530200-1g	Ethyl 2-ethynylthiazole-5-carboxylate	912639-86-2	98%	1g	￥5400.00	2024-04-25

5-Thiazolecarboxylic acid, 2-ethynyl-, ethyl ester Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

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